3-Bromo-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide

• IUPAC Name: 3-bromo-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide
• InChI: InChI=1S/C13H13BrN4OS/c1-8-16-17-13(20-8)18-6-11(7-18)15-12(19)9-3-2-4-10(14)5-9/h2-5,11H,6-7H2,1H3,(H,15,19)
• InChI Key: SFIGHNGSRQRINB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C13H13BrN4OS
• Molecular Weight: 353.24 g/mol

Description

The compound “3-Bromo-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide” is a complex organic molecule. It contains a bromobenzamide moiety, an azetidine ring, and a 5-methyl-1,3,4-thiadiazol-2-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent parts: the bromobenzamide moiety, the azetidine ring, and the 5-methyl-1,3,4-thiadiazol-2-yl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Without specific information, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.